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Compound of Interest

Compound Name:
(Phe13,Tyr19)-MCH (human,

mouse, rat)

Cat. No.: B15140928 Get Quote

This document provides a comprehensive protocol for the safe and compliant disposal of the

synthetic peptide (Phe13,Tyr19)-MCH (human, mouse, rat). The procedures outlined below

are based on general best practices for laboratory peptide waste management and are

intended for use by trained research personnel. All waste containing this peptide should be

treated as potentially hazardous chemical waste.[1][2] Adherence to your institution's specific

Environmental Health and Safety (EHS) guidelines and all local, state, and federal regulations

is mandatory.[3]

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, a thorough hazard assessment is crucial. While the

full toxicological properties of many synthetic peptides are not extensively documented, they

should be handled with care.[1]

Personal Protective Equipment (PPE): The following PPE must be worn at all times when

handling (Phe13,Tyr19)-MCH and its associated waste:

Gloves: Chemical-resistant gloves (e.g., nitrile) are required.[1]

Eye Protection: Safety glasses or goggles must be worn to protect against accidental

splashes.[1]

Lab Coat: A fully buttoned lab coat is necessary to protect against skin contact.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15140928?utm_src=pdf-interest
https://www.benchchem.com/product/b15140928?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_X_press_Tag_Peptide.pdf
https://puretidestherapy.com/2025/12/05/peptides-handling-and-disposal-best-practices-for-safe-laboratory-work/
https://peptide24.store/2025/11/21/ensuring-a-safe-lab-best-practices-for-handling-and-disposing-of-research-peptides/
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_X_press_Tag_Peptide.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_X_press_Tag_Peptide.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_X_press_Tag_Peptide.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_X_press_Tag_Peptide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All handling of the lyophilized powder or solutions should be conducted in a designated, well-

ventilated area, such as a chemical fume hood, to minimize the risk of inhalation.[1]

Step-by-Step Disposal Procedures
The proper disposal method depends on the form of the waste (liquid or solid). Under no

circumstances should peptide waste be disposed of down the drain or in regular trash.[1][2]

Liquid Waste Disposal

Liquid waste includes solutions containing (Phe13,Tyr19)-MCH, such as unused reconstituted

solutions, experimental buffers, and reaction mixtures.

1. Waste Collection:

Collect all liquid waste in a dedicated, clearly labeled, and leak-proof hazardous waste

container.[1]

2. Chemical Inactivation (Recommended):

For an added layer of safety, chemical inactivation of the peptide through hydrolysis is

recommended.[1] This process breaks the peptide bonds, degrading the molecule. The

following protocol is a general method for peptide inactivation.[1]

3. Storage and Disposal:

Store the sealed container in a designated hazardous waste accumulation area.[1]

Arrange for pickup and disposal through your institution's certified hazardous waste

management service.[1]

Solid Waste Disposal

Solid waste includes items contaminated with (Phe13,Tyr19)-MCH, such as:

Empty vials

Pipette tips
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Gloves and other contaminated PPE

Contaminated labware

1. Waste Segregation:

Collect all contaminated solid waste in a dedicated, clearly labeled, leak-proof hazardous

waste container.[1]

2. Labeling:

The container must be clearly labeled as "Hazardous Waste" and should list the

contaminant, "(Phe13,Tyr19)-MCH".[1]

3. Storage and Disposal:

Store the sealed container in a designated hazardous waste accumulation area.[1]

Contact your institution's EHS department for pickup and disposal.[1]

Data Presentation: Chemical Inactivation
Parameters
The following table summarizes the quantitative data for the recommended chemical

inactivation protocol for liquid peptide waste.[1]
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Parameter Recommendation Rationale

Inactivation Reagent 1 M HCl or 1 M NaOH
Sufficient to hydrolyze and

inactivate the peptide.

Waste-to-Reagent Ratio 1:10

Ensures a sufficient excess of

the hydrolyzing agent for

complete reaction.

Inactivation Time Minimum 24 hours
Ensures complete degradation

of the peptide.

Final pH for Aqueous Waste 6.0 - 8.0

Neutral pH is generally

required for institutional waste

streams.

Waste Storage

Labeled, sealed, leak-proof

containers in a designated

area

Prevents accidental exposure

and ensures proper handling.

Final Disposal
Through institutional EHS or a

licensed contractor

Ensures compliance with all

local, state, and federal

regulations.

Mandatory Visualizations
Disposal Workflow for (Phe13,Tyr19)-MCH Waste
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Caption: Workflow for the proper disposal of (Phe13,Tyr19)-MCH waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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